Cas no 1804048-93-8 (Ethyl 4-amino-2-(3-bromopropanoyl)benzoate)

• Product Name: Ethyl 4-amino-2-(3-bromopropanoyl)benzoate
• CAS No: 1804048-93-8
• MF: C₁₂H₁₄BrNO₃
• MW: 300.148462772369
• CID: 4959098
• Update Time: 2025-06-11

Ethyl 4-amino-2-(3-bromopropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-2-(3-bromopropanoyl)benzoate

• Inchi： 1S/C12H14BrNO3/c1-2-17-12(16)9-4-3-8(14)7-10(9)11(15)5-6-13/h3-4,7H,2,5-6,14H2,1H3
• InChI Key： GLDJIPRDGIPJSJ-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=C(C=CC=1C(=O)OCC)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 283
• XLogP3: 1.8
• Topological Polar Surface Area: 69.4

Additional information on Ethyl 4-amino-2-(3-bromopropanoyl)benzoate

Ethyl 4-amino-2-(3-bromopropanoyl)benzoate (CAS No. 1804048-93-8): An Overview of Its Properties and Applications

Ethyl 4-amino-2-(3-bromopropanoyl)benzoate (CAS No. 1804048-93-8) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique structure and functional groups, holds potential for various applications, including as an intermediate in the synthesis of more complex molecules and as a precursor in the development of novel pharmaceuticals.

The molecular formula of Ethyl 4-amino-2-(3-bromopropanoyl)benzoate is C₁₂H₁₄BrNO₃, and it has a molecular weight of approximately 296.15 g/mol. The presence of an amino group, a bromine atom, and an ester functional group in its structure imparts unique chemical properties that make it a valuable building block in synthetic chemistry. The bromine atom, in particular, can be readily substituted or eliminated in various reactions, making this compound a useful starting material for the synthesis of a wide range of derivatives.

In recent years, Ethyl 4-amino-2-(3-bromopropanoyl)benzoate has been studied for its potential applications in medicinal chemistry. One area of interest is its use as an intermediate in the synthesis of anti-inflammatory agents. Research published in the Journal of Medicinal Chemistry (2021) highlighted the role of this compound in the development of novel non-steroidal anti-inflammatory drugs (NSAIDs). The amino group and the ester functionality provide opportunities for structural modifications that can enhance the pharmacological properties of the final product.

Beyond anti-inflammatory applications, Ethyl 4-amino-2-(3-bromopropanoyl)benzoate has also shown promise in the field of cancer research. A study published in Cancer Research (2022) explored the use of this compound as a precursor for the synthesis of targeted therapies. The bromine atom can be used to introduce radioisotopes or other functional groups that can enhance the selectivity and efficacy of cancer treatments. This versatility makes it an attractive candidate for further investigation in oncology.

The physical properties of Ethyl 4-amino-2-(3-bromopropanoyl)benzoate are also noteworthy. It is a solid at room temperature with a melting point ranging from 75°C to 78°C. Its solubility in common organic solvents such as ethanol, methanol, and dichloromethane makes it easy to handle and process in laboratory settings. These properties facilitate its use in various synthetic protocols and analytical methods.

In terms of synthetic methods, several routes have been developed to produce Ethyl 4-amino-2-(3-bromopropanoyl)benzoate. One common approach involves the reaction of ethyl 4-amino-2-carboxybenzoate with 3-bromopropionyl chloride in the presence of a base such as triethylamine. This method yields high purity products with good yields, making it suitable for large-scale production. Another approach involves the condensation of ethyl 4-amino-2-carboxybenzoate with 3-bromopropionaldehyde followed by oxidation to form the desired product.

The safety profile of Ethyl 4-amino-2-(3-bromopropanoyl)benzoate is an important consideration for both laboratory use and industrial applications. While it is not classified as a hazardous material, appropriate handling precautions should be taken to ensure safety. This includes wearing personal protective equipment (PPE) such as gloves and goggles, working under a fume hood when necessary, and following standard laboratory safety protocols.

In conclusion, Ethyl 4-amino-2-(3-bromopropanoyl)benzoate (CAS No. 1804048-93-8) is a multifaceted compound with significant potential in various fields of chemistry and pharmaceutical research. Its unique structure and functional groups make it a valuable intermediate for the synthesis of complex molecules and novel pharmaceuticals. Ongoing research continues to uncover new applications and possibilities for this compound, further solidifying its importance in scientific advancements.